7-Oxabicyclo[2.2.1]heptan-2-amine
Overview
Description
7-Oxabicyclo[2.2.1]heptan-2-amine is a chemical compound . It is one of the products formed during the oxidation of cyclohexene by dendritic complexes .
Synthesis Analysis
The synthesis of 7-Oxabicyclo[2.2.1]heptan-2-amine and its derivatives has been achieved in a four-step synthetic sequence, starting from readily available cyclohex-3-enecarboxylic acid . The most common method for its synthesis is the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles .Molecular Structure Analysis
The molecular formula of 7-Oxabicyclo[2.2.1]heptan-2-amine is C6H11NO . Its structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
7-Oxabicyclo[2.2.1]heptan-2-amine undergoes various reactions. For instance, it can generate useful polymers upon oxa ring openings . It has also been used in radical-induced alkene polymerizations .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Oxabicyclo[2.2.1]heptan-2-amine include a refractive index of n20/D 1.448 (lit.), a boiling point of 119 °C/713 mmHg (lit.), and a density of 0.968 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of Derivatives
7-Oxabicyclo[2.2.1]heptane and its derivatives can be synthesized through various methods, with the most common being the Diels–Alder reaction of furans . These derivatives are extremely useful chirons for the total asymmetric synthesis of all kinds of natural products and bioactive compounds .
Biological Activity
Many natural 7-oxanorbornanes (7-oxabicyclo[2.2.1]heptanes) have interesting biological activity . Some of these compounds have been found to be bioactive , for instance, as herbicides .
Glucose Sensing
A new hydroxylamine compound, 7-azabicyclo[2.2.1]heptan-7-ol (ABHOL), has been electrochemically characterized and applied to glucose sensing .
Investigation of Substrate Specificity
7-Oxabicyclo[4.1.0]heptan-2-one was employed as a substrate to investigate the substrate specificity of purified recombinant NADPH-dependent 3-quinuclidinone reductases from Microbacterium luteolum JCM 9174 for the reductive reaction of ketones .
Generation of Chemodiversity
Because of their bicyclic structure, 7-oxanorbornanes permit to generate a wide chemodiversity in a highly stereoselective manner .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that many 7-oxanorbornanes (7-oxabicyclo [221]heptanes) have interesting biological activity .
Mode of Action
The specific mode of action of 7-Oxabicyclo[22Studies suggest that both the 7-oxa ethereal bridge and the endo-dicarboxylic anhydride unit are necessary for a good inhibition of protein phosphatases . This suggests that the compound may interact with its targets, leading to changes in protein phosphatase activity.
Biochemical Pathways
The specific biochemical pathways affected by 7-Oxabicyclo[22The compound is part of the 7-oxanorbornanes family, which is known to generate a wide chemodiversity in organic chemistry in general .
Result of Action
The molecular and cellular effects of 7-Oxabicyclo[22Some 7-oxanorbornane derivatives are found in nature and have interesting biological properties . For instance, some of these compounds have been found to be bioactive, such as herbicides .
properties
IUPAC Name |
7-oxabicyclo[2.2.1]heptan-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO/c7-5-3-4-1-2-6(5)8-4/h4-6H,1-3,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZOONCSMZVPSHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC1O2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Oxabicyclo[2.2.1]heptan-2-amine | |
CAS RN |
1314954-35-2, 1190424-96-4 | |
Record name | 7-oxabicyclo[2.2.1]heptan-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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